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Get Quote

11-Mercapto-1-undecanol (MUD) is a medium-chain alkanethiol extensively used to create self-assembled

monolayers (SAMs) on gold and silver surfaces. Its terminal hydroxyl (-OH) group provides a hydrophilic

interface that resists nonspecific protein adsorption, making it an excellent component for bio-inert surfaces

and a diluent in mixed SAMs for biosensing applications [1] [2]. These properties are crucial for developing

reliable biosensors in medical diagnostics, environmental monitoring, and drug development.

Experimental Protocols

Protocol 1: Formation of a Mixed Self-Assembled Monolayer
(SAM) for Protein Immobilization

This protocol details the creation of a mixed SAM on a gold surface, using MUD and 11-

mercaptoundecanoic acid (MUA) for the selective immobilization of biomolecules, adapted from protein and

biosensor studies [3] [1].

1. Materials

Gold-coated substrate (e.g., on glass or a sensor chip)

11-Mercapto-1-undecanol (MUD)
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11-Mercaptoundecanoic acid (MUA)
Absolute ethanol (high purity)
Phosphate Buffered Saline (PBS), 0.01 M, pH 7.4

N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)
N-hydroxysuccinimide (NHS)

Streptavidin
Biotinylated antibody (or other biotinylated ligand)

Nitrogen gas stream

2. Equipment

Surface Plasmon Resonance (SPR) instrument or Atomic Force Microscope (AFM)

X-ray Photoelectron Spectrometer (XPS)
Contact Angle Goniometer

Chemical containers for immersion

3. Procedure 3.1 Surface Preparation and SAM Formation

Step 1: Clean the gold-coated substrate (e.g., via piranha treatment or UV-ozone cleaning). Caution:
Piranha solution is highly corrosive and must be handled with extreme care.
Step 2: Prepare a 1 mM mixed thiol solution in absolute ethanol with a 9:1 molar ratio of MUD to
MUA [1].
Step 3: Immerse the clean gold substrate in the mixed thiol solution for 18 hours at room

temperature to allow SAM formation [4].
Step 4: Remove the substrate from the solution, rinse thoroughly with absolute ethanol to remove

physically adsorbed thiols, and dry under a stream of nitrogen gas.

3.2 Surface Activation and Ligand Immobilization

Step 5: Prepare a fresh solution of 0.4 M EDC and 0.1 M NHS in water to activate the terminal

carboxylic acid groups of MUA.
Step 6: Inject the EDC/NHS mixture over the SAM surface and incubate for 30-60 minutes to form

NHS-esters [1] [5].
Step 7: Rinse the surface with PBS buffer to stop the activation reaction.

Step 8: Immobilize the amine-containing ligand (e.g., streptavidin). This is typically done by flowing a
solution for 20-60 minutes [3].

Step 9: Rinse with buffer. The surface is now ready for capturing a biotinylated antibody or other
biotinylated molecule.

The following workflow summarizes this multi-step surface functionalization process:
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Protocol 2: Protecting a Silver-based SPR Sensor with an MUD
SAM

This protocol uses a pure MUD SAM to protect a chemically sensitive silver film, enhancing the stability

and performance of an SPR sensor [2].

1. Materials

Silver-coated sensor chip (~50 nm thick, with a 2 nm chromium adhesion layer on K9 glass)
11-Mercapto-1-undecanol (MUD)
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Alcoholic solution (e.g., ethanol)

2. Equipment

Magnetron sputtering system
SPR angular spectrum setup

3. Procedure

Step 1: Immediately after sputtering the silver film, immerse the sensor chip into a 4 mM solution of
MUD in alcohol [2].

Step 2: Allow the SAM to form for 2 hours at room temperature.
Step 3: Remove the chip and rinse it thoroughly with clean alcohol, followed by deionized water.

Step 4: Dry the chip gently under a stream of nitrogen gas.
Step 5: The chip is now ready for immediate use in SPR sensing or can be stored stably.

Summary of Quantitative Data

The table below summarizes key quantitative parameters from the referenced protocols.

Parameter Protocol 1 (Mixed SAM) Protocol 2 (Silver Protection) Source

Thiol
Concentration

1 mM (total) 4 mM [1] [2]

MUD:MUA Ratio 9:1 (90% MUD) N/A (Pure MUD) [1]

Incubation Time 18 hours 2 hours [4] [2]

Solvent Absolute Ethanol Alcohol [1] [2]

Key Function Resist non-specific binding;
present ligands

Protect silver from
oxidation/sulfuration

[1] [2]

Detection Limit N/A Refractive index resolution: 2.207 ×
10⁻⁷ RIU

[2]
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Characterization and Analysis Techniques

Verifying the quality of the SAM is critical for experimental reproducibility.

Surface Plasmon Resonance (SPR): Used to monitor SAM formation, protein binding kinetics, and

affinity in real-time [1] [2].
X-ray Photoelectron Spectroscopy (XPS): Provides quantitative data on the elemental composition

and surface fraction of different thiols in a mixed SAM [6] [5].
Polarization Modulation Infrared Reflection-Absorption Spectroscopy (PM-IRRAS):
Characterizes the molecular orientation and order of the alkanethiol chains within the SAM [5].
Contact Angle Goniometry: Measures surface wettability. A successful MUD-rich SAM will be

hydrophilic, with advancing water contact angles of <10° to ~30° [4] [2].

Key Considerations for Researchers

Stability: MUD forms stable, well-ordered SAMs due to its 11-carbon alkyl chain, which provides
strong van der Waals interactions between adjacent molecules [5].

Versatility as a Diluent: MUD is highly effective as an inert spacer in mixed SAMs. Its hydroxyl
terminus is hydrophilic and neutrally charged, minimizing nonspecific interactions with proteins or

DNA, thereby improving the specificity of downstream bioassays [1] [6].
Silver vs. Gold: While gold is more commonly used due to its superior chemical inertness, silver

offers a sharper SPR resonance and higher sensitivity. Protecting silver with an MUD SAM makes its
practical application feasible [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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